Cas no 73322-01-7 (2-(4-Nitrophenyl)sulfanylpyridine)

• Product Name: 2-(4-Nitrophenyl)sulfanylpyridine
• CAS No: 73322-01-7
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• MDL: MFCD00170204
• CID: 542655
• PubChem ID: 4053337
• Update Time: 2025-06-28

2-(4-Nitrophenyl)sulfanylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(4-nitrophenyl)thio]-
• 1-Nitro-4-(2-pyridylthio)benzene
• DTXSID90398802
• AKOS005110645
• 2-[(4-nitrophenyl)sulfanyl]pyridine
• (4-nitrophenylsulfanyl) pyridine
• SCHEMBL177702
• HOPZSPAIKGULRS-UHFFFAOYSA-N
• CS-0331194
• 2-(4-nitrophenyl)sulfanyl-pyridine
• 2-(4-nitrophenyl)sulfanylpyridine
• 2-((4-Nitrophenyl)thio)pyridine
• 73322-01-7
• 4-(2-pyridinylthio)-1-nitrobenzene
• MFCD00170204
• MS-6217
• 2-(4-Nitrophenyl)sulfanylpyridine

• MDL： MFCD00170204
• Inchi： 1S/C11H8N2O2S/c14-13(15)9-4-6-10(7-5-9)16-11-3-1-2-8-12-11/h1-8H
• InChI Key： HOPZSPAIKGULRS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 232.031
• Monoisotopic Mass: 232.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 84Ų

Additional information on 2-(4-Nitrophenyl)sulfanylpyridine

Pyridine, 2-[(4-nitrophenyl)thio]- (CAS No. 73322-01-7): A Comprehensive Overview in Modern Chemical Biology

Pyridine, 2-[(4-nitrophenyl)thio]-, identified by its CAS number 73322-01-7, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic compound features a pyridine core appended with a thioether group linked to a 4-nitrophenyl moiety. Its unique structural attributes make it a valuable intermediate in synthesizing various biologically active molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Pyridine, 2-[(4-nitrophenyl)thio]- encompasses both electron-donating and electron-withdrawing functional groups, which contribute to its versatile reactivity. The pyridine ring, known for its nitrogen-containing aromatic system, interacts favorably with biological targets such as enzymes and receptors. Meanwhile, the thioether linkage and the nitro-substituted phenyl ring introduce additional chemical handles that can be exploited for further functionalization.

In recent years, this compound has garnered attention due to its potential applications in drug discovery. The nitro group in the phenyl ring can be reduced to an amine, enabling the formation of amide or urea bonds—key motifs in many bioactive molecules. Additionally, the thioether functionality allows for nucleophilic substitution reactions, facilitating the introduction of diverse substituents at the 2-pyridyl position.

One of the most compelling aspects of Pyridine, 2-[(4-nitrophenyl)thio]- is its role as a scaffold in medicinal chemistry. Researchers have leveraged its structural framework to design inhibitors targeting various therapeutic pathways. For instance, derivatives of this compound have been explored as potential kinase inhibitors, where the pyridine ring interacts with the ATP-binding site of kinases, while the phenyl-thioether moiety modulates enzyme activity through allosteric regulation.

The integration of computational chemistry and high-throughput screening has further enhanced the utility of Pyridine, 2-[(4-nitrophenyl)thio]-. Molecular docking studies have revealed that structural modifications around the pyridine core and phenyl ring can significantly alter binding affinities to biological targets. This has enabled medicinal chemists to optimize lead compounds with higher precision and efficiency.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, have been employed to introduce aryl groups at various positions along the molecular structure. These reactions provide a robust platform for generating libraries of analogs for screening purposes.

The pharmacological profile of derivatives derived from Pyridine, 2-[(4-nitrophenyl)thio]- has been extensively studied. Preclinical data suggest that certain analogs exhibit promising activity against inflammatory diseases by modulating cytokine production and immune cell signaling pathways. The nitro group's redox-active nature further adds to its therapeutic potential, as it can be converted into reactive intermediates that interfere with disease-causing pathways.

In conclusion, Pyridine, 2-[(4-nitrophenyl)thio]- (CAS No. 73322-01-7) represents a versatile and valuable building block in modern chemical biology. Its unique structural features and reactivity profile make it an indispensable tool for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.